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Compound Focus: Semicarbazide hydrochloride

CAS No.: 563-41-7; 18396-65-1

Cat. No.: S8050601

Comparison at a Glance

The table below summarizes the key differentiating factors between analytical and industrial-grade

semicarbazide hydrochloride.

Feature Analytical Grade (Reagent/Reference Industrial Grade (Inferred
Material) from Market Data)

Primary Analytical research, reference standards, Agriculture (herbicide

Application pharmaceutical impurity testing [1] [2] [3] intermediate), chemical

manufacturing [4]

Purity 299.0% (Titration) [5]; "highest quality 95%, 98% (Common market

Specification commercially available" [6] purity types) [4]

Key Impurity Controlled with strict documentation; purified Not specified for purity-driven

Control via recrystallization (e.g., using halogenated industrial applications [4]
hydrocarbons) [7]

Required Comprehensive Certificate of Analysis (CoA), Standard safety data sheets

Documentation detailed safety data sheets (MSDS) [8] [1] (MSDS); typically lacks

analytical CoA [4]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s8050601?utm_src=pdf-body
https://www.smolecule.com/products/s8050601?utm_src=pdf-interest
https://www.smolecule.com/products/s8050601?utm_src=pdf-body
https://www.hpc-standards.com/productgroups/semicarbazide+hydrochloride__1544/
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/5020096
https://www.sciencedirect.com/science/article/abs/pii/S0003267006009445
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://labchem-wako.fujifilm.com/europe/product/detail/W01W0119-0037.html
https://www.spectrumchemical.com/semicarbazide-hydrochloride-reagent-se113?srsltid=AfmBOorxRrTxGYmkbHHktqYUnGaUAFrDPxMJSnMzRgS5yrhcRsRaX6Yj
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://patents.google.com/patent/US11192854B2/en
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://www.hpc-standards.us/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Semicarbazidehydrochloride.htm
https://www.hpc-standards.com/productgroups/semicarbazide+hydrochloride__1544/
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://www.smolecule.com/products/s8050601?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Analytical Grade (Reagent/Reference

Feature .
Material)
Primary User Research, pharmaceutical QA/QC, and food
safety laboratories [1] [2]
Packaging & Often light-sensitive; stored cool/dry (e.g., 2-
Stability 8°C); hygroscopic [8] [1]

Industrial Grade (Inferred
from Market Data)

Large-scale chemical,
agricultural, and manufacturing
industries [4]

Standard chemical storage;
stability linked to broader
industrial needs [4]

Detailed Specifications and Experimental Context

For researchers, the technical details and methodologies surrounding the use of high-purity semicarbazide

hydrochloride are crucial.

¢ Quantitative Purity and Impurity Analysis: A validated LC-DAD-UV method exists for determining
semicarbazide hydrochloride as a synthesis-related impurity in drug substances like

carbazochrome. This method involves derivatizing semicarbazide to create a UV-absorbing
compound (naphthalene-2-carbaldehyde semicarbazone) for accurate quantification, underscoring

the need for high-purity reagents in pharmaceutical analysis [2].

¢ Purification Methodology: A patent details a recrystallization process using solvents containing

halogenated hydrocarbons (like dichloromethane) to produce high-purity, high-yield semicarbazide

compounds by removing specific impurities [7].

A Guide for Professionals: Selecting the Right Grade

Choosing the correct grade is critical for data integrity, regulatory compliance, and safety.

¢ For Researchers and Scientists: Analytical Grade is non-negotiable. Its traceable purity and

comprehensive documentation are essential for developing and validating analytical methods [1] [3],
synthesizing high-purity pharmaceuticals or Cookson-type reagents [7], and conducting toxicological

studies [9] [2].

¢ For Industrial Manufacturing: Industrial Grade is suitable where high purity is not the primary

driver, such as serving as an intermediate in the synthesis of herbicides or other bulk chemicals [4].

© 2026 Smolecule. All rights reserved. 2/5

Tech Support


https://www.hpc-standards.com/productgroups/semicarbazide+hydrochloride__1544/
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/5020096
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://www.hpc-standards.us/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Semicarbazidehydrochloride.htm
https://www.hpc-standards.com/productgroups/semicarbazide+hydrochloride__1544/
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://www.smolecule.com/products/s8050601?utm_src=pdf-body
https://www.smolecule.com/products/s8050601?utm_src=pdf-body
https://www.smolecule.com/products/s8050601?utm_src=pdf-body
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/5020096
https://patents.google.com/patent/US11192854B2/en
https://www.hpc-standards.com/productgroups/semicarbazide+hydrochloride__1544/
https://www.sciencedirect.com/science/article/abs/pii/S0003267006009445
https://patents.google.com/patent/US11192854B2/en
https://www.medchemexpress.com/semicarbazide-hydrochloride-standard.html?srsltid=AfmBOorqDnS12BMasqumjgrHjXU4XXGPUCzehKzYAVlkm6RecDvuwldM
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/5020096
https://www.archivemarketresearch.com/reports/semicarbazide-hydrochloride-89707
https://www.smolecule.com/products/s8050601?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Practical Workflow for Analytical Use

For scientists employing semicarbazide hydrochloride in analytical methods, particularly in regulated

environments, the following workflow is standard practice:

Sample (e.g., egg, honey)

:

Hydrolysis of
protein-bound SEM

'

Derivatization with
2-Nitrobenzaldehyde (2-NBA)

'

Clean-up (SPE)

:

LC-MS/MS Analysis

:

Quantification vs.
Calibrated Standard

Click to download full resolution via product page

This workflow highlights the critical role of a high-purity, well-calibrated semicarbazide hydrochloride

standard to ensure accurate and defensible results at the sub-pg/kg level [1] [3].
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Decision-Making Factors

o Verify Certificates of Analysis (CoA): Always request the CoA for any analytical-grade material to
confirm the lot-specific purity and stated uncertainty [6] [1].

e Consider Stability: Analytical-grade material is often hygroscopic and light-sensitive. Adhere to
storage conditions specified on the CoA (e.g., 2-8°C, in the dark) to maintain stability and purity
throughout its shelf life [8] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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